Cas no 49678-02-6 ((E)-3-(4-Chlorophenyl)acrylaldehyde)

• Product Name: (E)-3-(4-Chlorophenyl)acrylaldehyde
• CAS No: 49678-02-6
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD00156880
• CID: 55758
• PubChem ID: 329764177
• Update Time: 2025-04-18

(E)-3-(4-Chlorophenyl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Chlorophenyl)acrylaldehyde
• (E)-3-(4-Chlorophenyl)-2-propenal
• 3-(4-Chlorophenyl)acrylaldehyde
• 4-Chlorocinnamaldehyde
• P-CHLOROCINNAMALDEHYDE
• 4-Chloro cinnamaldehyde
• 3-(4-chlorophenyl)prop-2-enal
• (E)-3-(4-chlorophenyl)prop-2-enal
• 2-Propenal, 3-(4-chlorophenyl)-, (2E)-
• 4-Chlorobenzeneacrylaldehyde
• trans-4-chlorocinnamaldehyde
• AMBZ0220
• HONRSHHPFBMLBT-OWOJBTEDSA-N
• RP17412
• QC
• SCHEMBL431858
• Z2242062296
• 1075-77-0
• trans-3-(4-Chlorophenyl)-2-propenal
• 4-Chlorocinnamaldehyde, 96%
• BAA07577
• J-501913
• MFCD00156880
• A871753
• trans-p-Chlorocinnamaldehyde
• AMY3536
• CS-D1085
• AKOS006273607
• PK04_096309
• DS-6010
• EN300-116409
• (E)-3-(4-Chloro-phenyl)-propenal
• 49678-02-6
• NCGC00170991-01

• MDL： MFCD00156880
• Inchi： 1S/C9H7ClO/c10-9-5-3-8(4-6-9)2-1-7-11/h1-7H/b2-1+
• InChI Key： HONRSHHPFBMLBT-OWOJBTEDSA-N
• SMILES： ClC1C=CC(/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 166.01900
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 57-63 °C
• Boiling Point: 290.4°C at 760 mmHg
• Flash Point: 134.6±11.5 °C
• PSA: 17.07000
• LogP: 2.55210
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(E)-3-(4-Chlorophenyl)acrylaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes